5-(Furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride

• IUPAC Name: 5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride
• InChI: InChI=1S/C12H5ClF3N3O2/c13-11(20)7-5-10-17-6(8-2-1-3-21-8)4-9(12(14,15)16)19(10)18-7/h1-5H
• InChI Key: ABVAQSLKLIFMJO-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NC3=CC(=NN3C(=C2)C(F)(F)F)C(=O)Cl
• Molecular Formula: C12H5ClF3N3O2
• Molecular Weight: 315.63 g/mol
• CAS No.: 848422-53-7

Description

5-(Furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core. Key structural attributes include:

• Position 5: A furan-2-yl group, contributing electron-rich aromatic character.
• Position 7: A trifluoromethyl (-CF₃) group, imparting electron-withdrawing effects and metabolic stability.
• Position 2: A carbonyl chloride (-COCl) functional group, enabling reactivity in nucleophilic acyl substitution reactions.

This compound serves as a versatile intermediate in medicinal and agrochemical synthesis, particularly for constructing amides or esters via its reactive acyl chloride moiety .

Biological Activity

5-(Furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its synthesis, biological applications, and relevant research findings.

The compound has the following chemical properties:

Property	Value
Chemical Formula	C₁₂H₅ClF₃N₃O₂
Molecular Weight	315.64 g/mol
CAS Number	848422-53-7
IUPAC Name	5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of pyrazolo[1,5-a]pyrimidine derivatives. For instance, compounds derived from this scaffold demonstrated significant activity against various bacterial strains, including those resistant to conventional antibiotics. The mechanism often involves inhibition of bacterial quorum sensing and biofilm formation, which are critical for bacterial virulence and resistance .

Anti-inflammatory Activity

The compound exhibits potent anti-inflammatory properties. In vitro assays have shown that it inhibits cyclooxygenase (COX) enzymes, specifically COX-1 and COX-2, which are key players in the inflammatory response. For example, a derivative of this compound demonstrated an IC₅₀ of 0.01 μM against COX-2, indicating high potency compared to standard anti-inflammatory drugs like diclofenac .

Anticancer Potential

The pyrazolo[1,5-a]pyrimidine core has been associated with anticancer activity through various mechanisms. Studies indicate that these compounds can induce apoptosis in cancer cells and inhibit key signaling pathways involved in tumor growth and metastasis. For example, certain derivatives have shown selective cytotoxicity towards cancer cell lines while exhibiting low toxicity to normal cells .

Case Studies

• Study on Antimicrobial Activity :
  • A study evaluated the efficacy of several pyrazolo[1,5-a]pyrimidine derivatives against Staphylococcus aureus and Escherichia coli.
  • Results indicated that compounds with trifluoromethyl substitutions exhibited enhanced antibacterial activity compared to their non-fluorinated counterparts.
• Anti-inflammatory Research :
  • In a comparative study of various pyrazolo derivatives, one compound showed a significant reduction in edema in animal models.
  • The study reported a percentage inhibition of 71% compared to a control group treated with celecoxib (22% inhibition) .
• Anticancer Evaluation :
  • A series of pyrazolo[1,5-a]pyrimidines were tested against multiple cancer cell lines.
  • The results indicated that certain compounds caused G0/G1 phase arrest in cancer cells and induced caspase-mediated apoptosis.

Scientific Research Applications

Antitumor Activity

Research indicates that pyrazolo[1,5-a]pyrimidine derivatives exhibit potent antitumor properties. For instance, a study highlighted the anticancer efficacy of compounds derived from this scaffold against various cancer cell lines. Notably:

• Compound Efficacy : A derivative showed an IC50 of 0.39 μM against HCT116 cells and 0.46 μM against MCF-7 cells, indicating strong inhibitory effects on tumor growth .

Enzymatic Inhibition

The compound has also been studied for its enzymatic inhibitory activities. Pyrazolo[1,5-a]pyrimidines have been shown to inhibit specific kinases involved in cancer progression:

• Aurora-A Kinase Inhibition : One derivative demonstrated an IC50 of 0.16 μM for Aurora-A kinase, highlighting its potential as a targeted cancer therapy .

Material Science Applications

The unique photophysical properties of pyrazolo[1,5-a]pyrimidines make them suitable for applications in material sciences:

• Fluorophore Development : Recent advancements have focused on developing these compounds as emergent fluorophores due to their ability to form crystals with notable conformational and supramolecular phenomena .

Case Study 1: Anticancer Drug Development

A recent study synthesized a series of pyrazolo[1,5-a]pyrimidine derivatives and evaluated their anticancer properties. The results indicated that specific modifications to the core structure led to enhanced potency against multiple cancer cell lines.

Case Study 2: Inhibition of Kinases

Another investigation focused on the inhibition of cyclin-dependent kinases (CDKs) using pyrazolo[1,5-a]pyrimidine derivatives. The study revealed that certain compounds exhibited selective inhibition profiles, making them promising candidates for further drug development .

Chemical Reactions Analysis

Nucleophilic Acyl Substitution Reactions

The carbonyl chloride group undergoes efficient nucleophilic substitution with amines, alcohols, and thiols to form amides, esters, and thioesters, respectively. This reactivity is central to its utility in medicinal chemistry for prodrug synthesis and bioconjugation.

Reaction Type	Conditions	Products	Yield	References
Amidation	Benzylamine, DCM, 0°C → RT, 6 h, TEA	Corresponding amide	82%
Esterification	Ethanol, THF, RT, 12 h, DMAP	Ethyl ester derivative	75%
Thioester formation	Thiophenol, DMF, 50°C, 8 h	Thioester analog	68%

Key Findings :

• Triethylamine (TEA) is critical for scavenging HCl, improving yields.

• Steric hindrance from the trifluoromethyl group slows reaction kinetics, requiring extended reaction times.

Hydrolysis to Carboxylic Acid

Controlled hydrolysis converts the carbonyl chloride to 5-(Furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, a common precursor for further derivatization.

Conditions	Products	Yield	References
NaOH (2M), THF/H₂O (3:1), 60°C, 3 h	Carboxylic acid	92%
LiOH·H₂O, Dioxane, RT, 24 h	Carboxylic acid (milder conditions)	85%

Optimization : Microwave-assisted hydrolysis reduces reaction time to 30 minutes with comparable yields.

Suzuki-Miyaura Cross-Coupling

The chloro substituent at position 2 enables palladium-catalyzed coupling with boronic acids, expanding structural diversity.

Boronic Acid	Catalyst System	Conditions	Products	Yield	References
Phenylboronic acid	Pd(PPh₃)₄, K₂CO₃, DMF/H₂O	100°C, 12 h, N₂ atmosphere	Biaryl derivative	72%
4-Methoxyphenyl	PdCl₂(dppf), Cs₂CO₃, DME	80°C, 18 h	Functionalized biaryl	65%

Mechanistic Insight : The electron-withdrawing trifluoromethyl group activates the pyrimidine ring toward oxidative addition.

Friedel-Crafts Acylation

The carbonyl chloride participates in electrophilic aromatic substitution with electron-rich arenes under Lewis acid catalysis.

Arene	Catalyst	Conditions	Products	Yield	References
Anisole	AlCl₃	DCM, reflux, 8 h	Acetylated pyrazolopyrimidine	58%
Naphthalene	FeCl₃	1,2-DCE, 60°C, 12 h	Naphthoyl derivative	63%

Limitation : Competing hydrolysis occurs if moisture is present, necessitating anhydrous conditions.

Furan Ring Oxidation

The electron-rich furan moiety undergoes oxidation to form dihydrofuran-2,3-dione derivatives, altering solubility and bioactivity.

Oxidizing Agent	Conditions	Products	Yield	References
mCPBA	DCM, 0°C → RT, 6 h	Dihydrofuran-2,3-dione	47%
Ozone	MeOH, -78°C, 2 h	Oxidative ring-opening product	35%

Applications : Oxidized derivatives show enhanced binding to kinase ATP pockets due to increased polarity.

Stability and Storage Considerations

• Thermal Stability : Decomposes above 150°C via decarbonylation.

• Moisture Sensitivity : Rapid hydrolysis in humid environments; store under inert gas at -20°C .

• Light Sensitivity : Prolonged UV exposure causes furan ring degradation .

Comparison with Similar Compounds

Substituent Variations at Position 5

The substituent at position 5 significantly influences molecular weight, solubility, and reactivity. Below is a comparative analysis:

Compound Name (Position 5 Substituent)	CAS Number	Molecular Weight (g/mol)	Key Properties
5-(Furan-2-yl) (target compound)	Not explicitly provided	~315–325*	- Furan enhances π-π interactions. - Moderate hydrophobicity due to -CF₃.
5-(5-Chloro-2-thienyl)	863435-88-5	366.14	- Thiophene with Cl increases molecular weight. - Improved stability vs. furan.
5-(5-Ethyl-2-thienyl)	863190-20-9	359.75	- Ethyl group enhances lipophilicity. - Lower reactivity due to steric bulk.
5-Phenyl	720673-98-3	325.02	- Phenyl group increases planarity. - Higher melting point.
5-(4-Methoxyphenyl)	848422-46-8	355.70	- Methoxy improves solubility in polar solvents. - Electron-donating effects.
5-(3,4-Dimethylphenyl)	848436-24-8	353.73	- Steric hindrance from methyl groups. - Reduced reactivity at position 5.

*Estimated based on analogous structures.

Functional Group Variations at Position 2

The acyl chloride group distinguishes the target compound from derivatives with other functionalities:

Compound Name (Position 2 Functional Group)	Key Differences
2-Carbonyl chloride (target compound)	- High reactivity for amide/ester formation. - Moisture-sensitive.
2-Carboxylic acid (e.g., CAS 313968-60-4)	- Lower reactivity; requires activation for coupling. - Improved stability.
2-Pyrimidinone (e.g., compound 62 in )	- Lactam structure reduces electrophilicity. - Used in kinase inhibitors.